Cas no 680593-95-7 (2-{[5-(Trifluoromethyl)-2-pyridyl]oxy}acetonitrile)

• Product Name: 2-{[5-(Trifluoromethyl)-2-pyridyl]oxy}acetonitrile
• CAS No: 680593-95-7
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 841455
• PubChem ID: 2809223
• Update Time: 2025-04-19

2-{[5-(Trifluoromethyl)-2-pyridyl]oxy}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{[5-(Trifluoromethyl)-2-pyridyl]oxy}acetonitrile
• 2-[[5-(TRIFLUOROMETHYL)-2-PYRIDYL]OXY]ACETONITRILE
• 2-[5-(trifluoromethyl)pyridin-2-yl]oxyacetonitrile
• 2-[[5-(TRIFLUOROMETHYL)-PYRIDIN-2-YL]OXY]ACETONITRILE
• HMS552D10
• 2-[5-(triluoromethyl)pyridin-2-yl]oxyacetonitrile
• {[5-(Trifluoromethyl)pyridin-2-yl]oxy}acetonitrile
• SR-01000633500-1
• CHEBI:195112
• 680593-95-7
• 2-(5-(trifluoromethyl)pyridin-2-yloxy)acetonitrile
• MFCD00115017
• Maybridge1_003772
• WBPSSPKKMLLIIU-UHFFFAOYSA-N
• FT-0691518
• 2-((5-(Trifluoromethyl)-2-pyridyl)oxy)acetonitrile
• DTXSID40384598
• J-507679
• CCG-43594

• Inchi： 1S/C8H5F3N2O/c9-8(10,11)6-1-2-7(13-5-6)14-4-3-12/h1-2,5H,4H2
• InChI Key： WBPSSPKKMLLIIU-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)OCC#N)(F)F

Computed Properties

• Exact Mass: 202.03500
• Monoisotopic Mass: 202.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9Ų

Experimental Properties

• Melting Point: 131 °C
• PSA: 45.91000
• LogP: 2.00278